Cas no 1643564-04-8 (2-Amino-4-chloro-6-(methyl-d3)-1,3,5-triazine)

• Product Name: 2-Amino-4-chloro-6-(methyl-d3)-1,3,5-triazine
• CAS No: 1643564-04-8
• MF: C₄H₅ClN₄
• MW: 147.580783605576
• CID: 6810034
• PubChem ID: 133553256
• Update Time: 2025-03-06

2-Amino-4-chloro-6-(methyl-d3)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• F92663
• 2-Amino-4-chloro-6-(methyl-d3)-1,3,5-triazine
• 1643564-04-8
• CS-18921

• Inchi： 1S/C4H5ClN4/c1-2-7-3(5)9-4(6)8-2/h1H3,(H2,6,7,8,9)/i1D3
• InChI Key： BTBXQZKDOSYRDX-FIBGUPNXSA-N
• SMILES： ClC1N=C(N)N=C(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 147.0391041Da
• Monoisotopic Mass: 147.0391041Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.7Ų